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Compound of Interest

Compound Name: 4-Cyanotetrahydro-4H-pyran

Cat. No.: B1314638

An In-depth Technical Guide to the Safe Handling of 4-Cyanotetrahydro-4H-pyran

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Cyanotetrahydro-4H-pyran (CAS No. 4295-99-2), also known as tetrahydro-2H-pyran-4-
carbonitrile, is a heterocyclic building block utilized as a key intermediate in the synthesis of
pharmaceuticals and other specialty chemicals.[1][2] Its reactive nitrile group and stable pyran
ring make it a valuable component in the development of complex bioactive molecules and
active pharmaceutical ingredients (APIs).[1] Given its application in research and development,
a thorough understanding of its safety profile and proper handling procedures is critical to
ensure personnel safety and operational integrity.

This guide provides a comprehensive overview of the known hazards, handling precautions,
and emergency procedures associated with 4-Cyanotetrahydro-4H-pyran, based on available
safety data.

Hazard Identification and Classification

4-Cyanotetrahydro-4H-pyran is classified as a hazardous substance.[3] The primary hazards
include acute toxicity if swallowed or inhaled, skin irritation, and serious eye irritation.[3] It is
also recognized as being very toxic to aquatic life with long-lasting effects.[2]
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Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral Category 4
swallowed.[3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.[3]
Specific target organ toxicity, H335: May cause respiratory
Category 3

single exposure

irritation.[3]

| Hazardous to the aquatic environment, long-term | Category 1 | H410: Very toxic to aquatic

life with long lasting effects.[2] |

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of 4-Cyanotetrahydro-4H-pyran

Property Value Source
CAS Number 4295-99-2 [3]
Molecular Formula CeHsNO [3]
Molecular Weight 111.14 g/mol [11[3]

Appearance Colorless to light yellow liquid [1114]
Boiling Point 82-83 °C @ 10 Torr [4][5]
Density ~1.034 g/cm3 [415]
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| Storage Temperature | 2-8°C |[3][5] |

Handling and Storage Precautions
Safe Handling

Safe handling practices are essential to minimize exposure and risk.

Ventilation: Use only in areas with appropriate exhaust ventilation, such as a chemical fume
hood.[3]

e Avoid Contact: Avoid contact with skin, eyes, and clothing.[3][6] Do not breathe vapors, mist,
or gas.[3]

o Personal Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of
the workday.[3] Do not eat, drink, or smoke when using this product.

e Equipment: Use non-sparking tools and take precautionary measures against static
discharge.[7][8]

Storage

Proper storage conditions are necessary to maintain chemical integrity and prevent hazardous
situations.

o Container: Keep the container tightly closed.[6][8]

e Environment: Store in a dry, cool, and well-ventilated place.[6][7] Recommended storage
temperature is between 2-8°C.[3][5]

e Incompatible Materials: Keep away from strong oxidizing agents.[6][7]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are critical for preventing exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Safety glasses with side-

shields or a face shield, To prevent contact with
Eye/Face Protection approved under standards  eyes, which can cause

such as NIOSH (US) or EN serious irritation.[3]

166 (EV).[3]

Chemically resistant,
) impervious gloves (e.g., Nitrile To prevent skin contact, which
Hand Protection o
rubber).[3][9] Gloves must be can cause irritation.[3]

inspected prior to use.[3]

A complete suit protecting
) ] against chemicals or a lab To protect skin and personal
Skin and Body Protection ) ]
coat.[3][10] Closed-toe shoes clothing from spills.

are mandatory.[10]

| Respiratory Protection | Use in a well-ventilated area or under a fume hood.[10] If ventilation
is inadequate, use a NIOSH-approved respirator (e.g., type P95).[3][10] | To prevent inhalation
of harmful vapors which may cause respiratory irritation.[3] |

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure. Always show the
Safety Data Sheet (SDS) to the attending physician.[3]

Table 4: First Aid Procedures
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Exposure Route First Aid Instructions

Move the person into fresh air.[3] If
_ breathing is difficult, give oxygen.[2] If
Inhalation . . e o
not breathing, give artificial respiration.[2]

[3] Consult a physician immediately.[2][3]

Take off immediately all contaminated clothing.
Skin Contact [9] Wash off with soap and plenty of water.[2][3]
Consult a physician.[3]

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes, including under
Eye Contact the eyelids.[3][6] Remove contact lenses if

present and easy to do.[3] Continue rinsing and

consult a physician.[3]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water.[3] Never give anything by mouth
to an unconscious person.[3] Call a physician or Poison Control Center immediately.[2] |

Fire Fighting and Accidental Release Measures
Fire Fighting
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

o Specific Hazards: No specific data is available, but combustion may produce carbon oxides
and other harmful vapors.[11]

¢ Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[3]

Accidental Release Measures

o Personal Precautions: Use full personal protective equipment (PPE). Ensure adequate
ventilation.[2][3] Evacuate personnel to safe areas and keep people away from and upwind
of the spill.[2]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


http://angenechemical.com/sds/4295-99-2.pdf
https://www.chemicalbook.com/msds/4-cyanotetrahydropyran.htm
https://www.chemicalbook.com/msds/4-cyanotetrahydropyran.htm
http://angenechemical.com/sds/4295-99-2.pdf
https://www.chemicalbook.com/msds/4-cyanotetrahydropyran.htm
http://angenechemical.com/sds/4295-99-2.pdf
https://www.sigmaaldrich.com/sds/aldrich/198242
https://www.chemicalbook.com/msds/4-cyanotetrahydropyran.htm
http://angenechemical.com/sds/4295-99-2.pdf
http://angenechemical.com/sds/4295-99-2.pdf
http://angenechemical.com/sds/4295-99-2.pdf
https://www.fishersci.com/store/msds?partNumber=AC121555000&countryCode=US&language=en
http://angenechemical.com/sds/4295-99-2.pdf
http://angenechemical.com/sds/4295-99-2.pdf
http://angenechemical.com/sds/4295-99-2.pdf
http://angenechemical.com/sds/4295-99-2.pdf
https://www.chemicalbook.com/msds/4-cyanotetrahydropyran.htm
http://angenechemical.com/sds/4295-99-2.pdf
https://download.basf.com/p1/000000000030221242_SDS_GEN_00/en/Pyranol_Safety_Data_Sheet_United_Nations_English.pdf
http://angenechemical.com/sds/4295-99-2.pdf
https://www.chemicalbook.com/msds/4-cyanotetrahydropyran.htm
http://angenechemical.com/sds/4295-99-2.pdf
https://www.chemicalbook.com/msds/4-cyanotetrahydropyran.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[2] Do not let
the product enter drains, as it is toxic to aquatic life.[2][3]

» Methods for Cleanup: Absorb the spillage with an inert, non-combustible absorbent material
(e.g., sand, diatomite). Collect and place it in a suitable, closed container for disposal.[2]

Experimental Protocols

Protocol 8.1: Small-Scale Spill Cleanup in a Laboratory
Setting

Objective: To safely contain, clean up, and dispose of a small spill (less than 100 mL) of 4-
Cyanotetrahydro-4H-pyran.

Materials:

Full Personal Protective Equipment (PPE) as specified in Table 3.

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

Two sealable, labeled waste containers (one for liquid/solid waste, one for contaminated
PPE).

Scoop or other non-sparking tools.

Soap and water.
Procedure:

e Evacuate and Alert: Immediately alert personnel in the vicinity of the spill. If the spill is
significant or ventilation is poor, evacuate the immediate area.

» Don PPE: Before approaching the spill, don the appropriate PPE: chemical-resistant gloves,
safety goggles, a face shield, and a lab coat. If vapors are a concern, use a respirator.

» Contain the Spill: If the substance is spreading, create a dike around the spill using the inert
absorbent material.
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o Absorb the Liquid: Gently cover and absorb the spill with the inert material. Start from the
outside and work inwards to minimize the spread of contamination.

o Collect the Waste: Using a non-sparking scoop, carefully collect the absorbed material and
place it into a designated, labeled, and sealable hazardous waste container.[2][3]

» Decontaminate the Area: Clean the spill area with soap and water. Collect the cleaning
materials and place them in the same hazardous waste container.

o Dispose of PPE: Remove contaminated PPE carefully, avoiding contact with the outer
surfaces.[3] Place disposable items in a separate, labeled waste bag.

e Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water.

e Report: Report the incident to the laboratory supervisor or safety officer according to
institutional protocols.

Visualizations

The following diagrams illustrate key safety and handling workflows.
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Receiving & Storage
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l
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Waste & Disposal

Collect Waste in Labeled Container Accidental Spill?
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i
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Caption: General workflow for handling 4-Cyanotetrahydro-4H-pyran.
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Exposure Event Occurs

Route of Exposure

es es Yes
Immediate First Aid Action

Move to Fresh Air. Remove contaminated clothing. Rinse with water for 15+ min. Rinse mouth.
Give artificial respiration if needed. Wash with soap and water. Remove contact lenses. Do NOT induce vomiting.

Inhalation?
es

Consult a Physician Immediately

Click to download full resolution via product page

Caption: Decision pathway for first aid measures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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